Cas no 1955474-28-8 ((2R,6S)-4-(3-fluoro-5-nitrophenyl)-2,6-dimethylmorpholine, cis)
(2R,6S)-4-(3-fluoro-5-nitrophenyl)-2,6-dimethylmorpholine, cis Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-fluoro-5-nitrophenyl)-2,6-dimethylmorpholine, cis
- (2R,6S)-4-(3-fluoro-5-nitrophenyl)-2,6-dimethylmorpholine, cis
- F88498
- CIS-4-(3-FLUORO-5-NITROPHENYL)-2,6-DIMETHYLMORPHOLINE
- (2R,6S)-4-(3-fluoro-5-nitrophenyl)-2,6-dimethylmorpholine
- 1955474-28-8
- EN300-263832
-
- MDL: MFCD29991391
- Inchi: 1S/C12H15FN2O3/c1-8-6-14(7-9(2)18-8)11-3-10(13)4-12(5-11)15(16)17/h3-5,8-9H,6-7H2,1-2H3/t8-,9+
- InChI Key: PPPZBHGHOGBOEF-DTORHVGOSA-N
- SMILES: N1(C2=CC([N+]([O-])=O)=CC(F)=C2)C[C@H](C)O[C@H](C)C1
Computed Properties
- Exact Mass: 254.10667051g/mol
- Monoisotopic Mass: 254.10667051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 58.3Ų
(2R,6S)-4-(3-fluoro-5-nitrophenyl)-2,6-dimethylmorpholine, cis Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-263832-1g |
(2R,6S)-4-(3-fluoro-5-nitrophenyl)-2,6-dimethylmorpholine, cis |
1955474-28-8 | 95% | 1g |
$528.0 | 2023-09-14 | |
| Enamine | EN300-263832-5g |
(2R,6S)-4-(3-fluoro-5-nitrophenyl)-2,6-dimethylmorpholine, cis |
1955474-28-8 | 95% | 5g |
$1530.0 | 2023-09-14 | |
| Enamine | EN300-263832-10g |
(2R,6S)-4-(3-fluoro-5-nitrophenyl)-2,6-dimethylmorpholine, cis |
1955474-28-8 | 95% | 10g |
$2269.0 | 2023-09-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1699486-100mg |
(2R,6S)-4-(3-Fluoro-5-nitrophenyl)-2,6-dimethylmorpholine |
1955474-28-8 | 96% | 100mg |
¥1176 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1699486-250mg |
(2R,6S)-4-(3-Fluoro-5-nitrophenyl)-2,6-dimethylmorpholine |
1955474-28-8 | 96% | 250mg |
¥2100 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1699486-500mg |
(2R,6S)-4-(3-Fluoro-5-nitrophenyl)-2,6-dimethylmorpholine |
1955474-28-8 | 96% | 500mg |
¥2688 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1699486-1g |
(2R,6S)-4-(3-Fluoro-5-nitrophenyl)-2,6-dimethylmorpholine |
1955474-28-8 | 96% | 1g |
¥5250 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1699486-5g |
(2R,6S)-4-(3-Fluoro-5-nitrophenyl)-2,6-dimethylmorpholine |
1955474-28-8 | 96% | 5g |
¥13650 | 2023-03-01 | |
| Enamine | EN300-263832-0.05g |
(2R,6S)-4-(3-fluoro-5-nitrophenyl)-2,6-dimethylmorpholine |
1955474-28-8 | 95% | 0.05g |
$101.0 | 2024-06-18 | |
| Enamine | EN300-263832-0.1g |
(2R,6S)-4-(3-fluoro-5-nitrophenyl)-2,6-dimethylmorpholine |
1955474-28-8 | 95% | 0.1g |
$152.0 | 2024-06-18 |
(2R,6S)-4-(3-fluoro-5-nitrophenyl)-2,6-dimethylmorpholine, cis Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on (2R,6S)-4-(3-fluoro-5-nitrophenyl)-2,6-dimethylmorpholine, cis
(2R,6S)-4-(3-fluoro-5-nitrophenyl)-2,6-dimethylmorpholine, cis and Its Significance in Modern Chemical Biology
The compound with the CAS number 1955474-28-8 represents a fascinating molecule in the realm of chemical biology, particularly in the development of novel pharmaceutical agents. The name (2R,6S)-4-(3-fluoro-5-nitrophenyl)-2,6-dimethylmorpholine, cis provides a detailed structural blueprint that underscores its potential applications in medicinal chemistry. This introduction aims to explore the compound's chemical profile, its significance in contemporary research, and its potential impact on future therapeutic strategies.
The structural framework of this compound is characterized by a morpholine core, which is a heterocyclic amine derivative known for its versatility in drug design. The morpholine ring is substituted with two methyl groups at the 2- and 6-positions, enhancing its stability and bioavailability. The key substituents include a phenyl ring at the 4-position, which is further modified with both a fluoro and a nitro group at the 3- and 5-positions, respectively. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a promising candidate for further exploration.
The stereochemistry of the compound is also of paramount importance. The (2R,6S) configuration indicates that the molecule has specific spatial orientations of its substituents, which can significantly influence its biological activity. In modern drug discovery, stereochemistry plays a crucial role in determining the efficacy and selectivity of a drug. The cis configuration further refines this by specifying the relative orientation of certain parts of the molecule, which can affect how it interacts with biological targets.
In recent years, there has been growing interest in the development of morpholine derivatives as pharmacological agents. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, infectious diseases, and cancer. The presence of both fluoro and nitro substituents in this particular compound suggests that it may exhibit enhanced binding affinity to biological targets due to these groups' ability to modulate electronic properties and hydrogen bonding interactions.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The well-defined structure of (2R,6S)-4-(3-fluoro-5-nitrophenyl)-2,6-dimethylmorpholine provides a scaffold that can be modified to create novel drug candidates with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where small changes in molecular structure can lead to significant differences in biological activity.
The role of computational chemistry and molecular modeling has been instrumental in understanding the potential behavior of this compound. Advanced computational methods allow researchers to predict how (2R,6S)-4-(3-fluoro-5-nitrophenyl)-2,6-dimethylmorpholine will interact with biological targets at an atomic level. These predictions can guide experimental design and help optimize the compound's pharmacological properties before it enters clinical trials.
Recent studies have highlighted the importance of fluorine-containing compounds in drug development. The fluoro group at the 3-position of the phenyl ring in this molecule can enhance metabolic stability and improve oral bioavailability. These properties are highly desirable in pharmaceuticals as they can lead to more effective and longer-lasting therapeutic effects. Additionally, the nitro group can serve as a handle for further chemical modifications, allowing for the creation of derivatives with enhanced potency or selectivity.
The morpholine core itself is known for its ability to mimic natural amino acids and peptides. This property makes it an attractive scaffold for designing molecules that can interact with biological systems mimicking natural ligands. In particular, morpholine derivatives have shown promise as inhibitors of enzymes involved in disease pathways. The specific arrangement of substituents in (2R,6S)-4-(3-fluoro-5-nitrophenyl)-2,6-dimethylmorpholine may make it an effective inhibitor of such enzymes.
In conclusion, (2R,6S)-4-(3-fluoro-5-nitrophenyl)-2,6-dimethylmorpholine represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and stereochemistry make it a promising candidate for further exploration as a therapeutic agent or an intermediate in drug synthesis. As research continues to uncover new applications for this compound and related derivatives, its importance in modern medicine is likely to grow.
1955474-28-8 ((2R,6S)-4-(3-fluoro-5-nitrophenyl)-2,6-dimethylmorpholine, cis) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)